Cas no 1334375-13-1 (1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide)

• Product Name: 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide
• CAS No: 1334375-13-1
• MF: C₁₈H₂₁ClN₄O₃
• MW: 376.837342977524
• CID: 6086873
• PubChem ID: 56724105
• Update Time: 2025-05-19

1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide
• 1-[2-(2-chlorophenyl)acetyl]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[2-(2-chlorophenyl)acetyl]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-
• SR-01000925988
• 1334375-13-1
• VU0527358-1
• F5882-2162
• AKOS024526693
• SR-01000925988-1
• 1-(2-(2-chlorophenyl)acetyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide

• Inchi： 1S/C18H21ClN4O3/c1-12-21-16(26-22-12)11-20-18(25)13-6-8-23(9-7-13)17(24)10-14-4-2-3-5-15(14)19/h2-5,13H,6-11H2,1H3,(H,20,25)
• InChI Key： MZGKMGADJJNTRW-UHFFFAOYSA-N
• SMILES： N1(C(CC2=CC=CC=C2Cl)=O)CCC(C(NCC2ON=C(C)N=2)=O)CC1

Computed Properties

• Exact Mass: 376.1302182g/mol
• Monoisotopic Mass: 376.1302182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide

Comprehensive Analysis of 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide (CAS No. 1334375-13-1)

In the realm of pharmaceutical and organic chemistry, 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide (CAS No. 1334375-13-1) stands out as a compound of significant interest. This molecule, characterized by its intricate structure featuring a piperidine core, a 2-chlorophenyl acetyl group, and a 3-methyl-1,2,4-oxadiazole moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pharmacophore, which combines multiple heterocyclic systems, making it a promising candidate for targeting specific biological pathways.

The compound's CAS No. 1334375-13-1 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its systematic name, 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide, reflects its structural complexity, which includes a chlorophenyl group known for enhancing lipophilicity and a 1,2,4-oxadiazole ring contributing to metabolic stability. These features are highly relevant in the design of bioactive molecules, particularly in the context of central nervous system (CNS) targets and enzyme modulation.

Recent trends in drug discovery emphasize the importance of heterocyclic compounds like 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide. With the rise of computational chemistry and AI-driven molecular design, researchers are increasingly exploring such scaffolds for their ability to interact with diverse protein targets. Questions like "How does the oxadiazole ring influence binding affinity?" or "What are the synthetic routes for piperidine-4-carboxamide derivatives?" are frequently searched in academic and industrial circles, highlighting the compound's relevance.

From a synthetic perspective, the preparation of CAS No. 1334375-13-1 involves multi-step organic transformations, including amide coupling and heterocycle formation. The 2-chlorophenyl segment is often introduced via Friedel-Crafts acylation, while the 3-methyl-1,2,4-oxadiazole ring is typically constructed through cyclization reactions. These methods are well-documented in peer-reviewed journals, catering to chemists seeking to replicate or modify the structure for further studies.

The pharmacological potential of 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide is another area of active investigation. Preliminary studies suggest that its hybrid architecture could exhibit dual activity—combining the neuroactive properties of piperidine derivatives with the anti-inflammatory effects associated with oxadiazoles. Such multi-target profiles align with the growing demand for polypharmacology in treating complex diseases like neurodegenerative disorders.

In the context of SEO and user engagement, terms like "piperidine carboxamide synthesis," "oxadiazole medicinal chemistry," and "chlorophenyl acetyl derivatives" are frequently queried, underscoring the need for detailed technical content. By addressing these topics, this article aims to bridge the gap between academic research and industrial applications, providing actionable insights for chemists and pharmacologists alike.

Environmental and regulatory considerations also play a role in the compound's profile. While CAS No. 1334375-13-1 is not classified as hazardous, its handling requires standard laboratory precautions due to the presence of reactive functional groups. Proper disposal and waste management protocols are essential to align with green chemistry principles, a topic increasingly prioritized by research institutions.

Looking ahead, the versatility of 1-2-(2-chlorophenyl)acetyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide positions it as a valuable tool in chemical biology. Whether as a lead compound for drug development or a molecular probe for mechanistic studies, its applications are bound to expand as research progresses. For those exploring small molecule therapeutics or structure-activity relationships, this compound offers a rich template for innovation.